N-[(4-fluorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbenzamide

• Molecular Formula: C25H20FNO4S
• Molecular Weight: 449.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzamide
• InChI: InChI=1S/C25H20FNO4S/c26-18-10-13-20(14-11-18)32(29,30)27(25(28)17-6-2-1-3-7-17)19-12-15-24-22(16-19)21-8-4-5-9-23(21)31-24/h1-3,6-7,10-16H,4-5,8-9H2
• InChI Key: DGFHQAGLLSHNBR-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C3=C(O2)C=CC(=C3)N(C(=O)C4=CC=CC=C4)S(=O)(=O)C5=CC=C(C=C5)F

Description

TFB-TBOA is a potent and selective blocker of excitatory amino acid transporters (EAATs), which are responsible for regulating the levels of glutamate, the primary excitatory neurotransmitter in the brain. EAATs play a crucial role in maintaining normal brain function, and their dysfunction has been implicated in a variety of neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Scientific Research Applications

TFB-TBOA has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been used to study the role of N-[(4-fluorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbenzamide in synaptic transmission and plasticity, as well as in the pathophysiology of various neurological disorders. TFB-TBOA has also been used to investigate the potential therapeutic effects of modulating EAAT activity in these disorders.

Mechanism of Action

TFB-TBOA acts as a competitive inhibitor of N-[(4-fluorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbenzamide, binding to the glutamate binding site and preventing the uptake of glutamate into presynaptic neurons and astrocytes. This results in an increase in extracellular glutamate levels, which can lead to excitotoxicity and neuronal damage.
Biochemical and physiological effects:
TFB-TBOA has been shown to have a number of biochemical and physiological effects, including an increase in extracellular glutamate levels, a decrease in glutamate uptake by astrocytes, and an increase in synaptic transmission and plasticity. It has also been shown to have neuroprotective effects in animal models of stroke and epilepsy.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFB-TBOA is its selectivity for N-[(4-fluorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbenzamide, which allows for the specific modulation of glutamate uptake without affecting other neurotransmitter systems. However, TFB-TBOA has a relatively short half-life and can be toxic at high concentrations, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on TFB-TBOA, including the development of more potent and selective EAAT inhibitors, the investigation of the role of N-[(4-fluorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbenzamide in other neurological disorders, and the development of novel therapeutic strategies based on modulating EAAT activity. Additionally, further studies are needed to better understand the biochemical and physiological effects of TFB-TBOA and to optimize its use in scientific research.

Synthesis Methods

The synthesis of TFB-TBOA involves several steps, including the reaction of 2,3-dichlorobenzoyl chloride with 4-fluorophenylsulfonyl chloride to form 2,3-dichlorobenzoyl-4-fluorophenylsulfonamide. This compound is then reacted with 6,7,8,9-tetrahydrodibenzo[b,d]furan-2-amine to form TFB-TBOA.